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Compound of Interest

Compound Name: (4-Methylphenoxy)acetyl chloride

Cat. No.: B102860

Technical Support Center: (4-
Methylphenoxy)acetyl chloride

This guide provides essential information on the safe storage and handling of (4-
Methylphenoxy)acetyl chloride for researchers, scientists, and professionals in drug
development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with (4-Methylphenoxy)acetyl chloride?

Al: (4-Methylphenoxy)acetyl chloride is a corrosive substance that can cause severe skin
burns and eye damage.[1] Like other acid chlorides, it is expected to react violently with water
and be a lachrymator (an irritant that causes tearing). It is crucial to handle this chemical with
appropriate personal protective equipment in a well-ventilated area.

Q2: How should I properly store (4-Methylphenoxy)acetyl chloride?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][3] It should be
kept away from heat, sparks, open flames, and other ignition sources.[2][4] To prevent
degradation and reaction with atmospheric moisture, it is recommended to handle and store it
under an inert gas.[2][4]

Q3: What materials are incompatible with (4-Methylphenoxy)acetyl chloride?

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b102860?utm_src=pdf-interest
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10976181
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/sial/00990
https://m.chemicalbook.com/ProductMSDSDetailCB0227245_EN.htm
https://www.sigmaaldrich.cn/CN/en/sds/sial/00990
https://www.tcichemicals.com/BE/en/sds/A0082_EU_6N.pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/00990
https://www.tcichemicals.com/BE/en/sds/A0082_EU_6N.pdf
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

A3: This compound is incompatible with water, alcohols, amines, strong bases, and oxidizing
agents.[3][5] Contact with water can cause a violent reaction, producing hydrochloric acid.[6][7]

Q4: What should I do if I accidentally spill (4-Methylphenoxy)acetyl chloride?

A4: In the event of a spill, you should first ensure your own safety by wearing appropriate PPE.
Evacuate the immediate area and eliminate all ignition sources.[6][8] For small spills, absorb
the chemical with an inert, dry material like vermiculite or dry sand and place it in a sealed
container for disposal.[6] Do not use water to clean up the spill.[6] Ensure the area is well-
ventilated after the cleanup is complete.[6] For large spills, it is crucial to have a pre-planned
emergency procedure.

Troubleshooting Guide
Problem: | observe fumes or a strong, pungent odor when opening the container.
o Cause: The chemical is likely reacting with moisture in the air. Acid chlorides hydrolyze upon

contact with water to form hydrochloric acid and the corresponding carboxylic acid, which
can appear as fumes.[7]

o Solution: Handle the container in a chemical fume hood with the sash at the lowest practical
height. Ensure your respiratory protection is adequate. After dispensing the required amount,
blanket the container with an inert gas (like nitrogen or argon) before sealing it tightly.

Problem: The material has changed color or appears to have solidified.

o Cause: This could indicate decomposition or contamination. Prolonged exposure to air and
moisture can lead to degradation.

e Solution: Do not use the reagent if you suspect it is contaminated, as this could adversely
affect your experiment and potentially create unforeseen hazards. Dispose of the material
according to your institution's hazardous waste guidelines.

Problem: I'm not sure what type of gloves to use.

o Solution: Chemical-resistant gloves are required.[2] Materials such as butyl-rubber are often
recommended for handling acid chlorides. However, it is essential to consult the glove
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manufacturer's compatibility chart for the specific chemical you are using to ensure adequate

protection.
Quantitative Data Summary
Parameter Value Source
Molecular Formula CoHoCIO2 [1]
Molecular Weight 184.62 g/mol [1]
Hazard Class Skin Corrosion 1B [1]

H314: Causes severe skin
GHS Hazard Statement [1]
burns and eye damage

Experimental Protocols
Standard Operating Procedure for an Acylation Reaction

This protocol outlines the safe handling of (4-Methylphenoxy)acetyl chloride in a typical
acylation reaction.

e Preparation and Precaution:

o

Conduct a thorough risk assessment before beginning the experiment.
o Ensure a chemical fume hood is certified and functioning correctly.

o Have an appropriate quenching solution (e.g., a dilute solution of sodium bicarbonate) and
spill kit readily available.

o Wear the required Personal Protective Equipment (PPE):

Chemical safety goggles and a face shield.[9]

Chemical-resistant gloves (e.g., butyl-rubber).

A flame-retardant lab coat.[2]

Closed-toe shoes.
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» Reaction Setup:
o Set up the reaction glassware in the chemical fume hood. Ensure all glassware is dry.

o The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) to
prevent reaction with moisture.

o Dispensing (4-Methylphenoxy)acetyl chloride:

o

Before opening the container, ensure the exterior is clean and dry.

[e]

Slowly and carefully open the container in the fume hood.

o

Use a dry syringe or cannula to transfer the required amount of the liquid reagent to the
reaction vessel.

o

Immediately recap the reagent bottle, blanket with inert gas, and seal tightly.
e Reaction Quenching and Work-up:

o Upon completion of the reaction, quench any remaining (4-Methylphenoxy)acetyl
chloride by slowly adding the reaction mixture to a cooled, stirred quenching solution. Be
aware that this may be an exothermic process.

o Proceed with the standard work-up procedure.
e Waste Disposal:

o Dispose of all chemical waste, including contaminated consumables, in appropriately
labeled hazardous waste containers according to institutional and local regulations.

Visualizations
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Storage
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b102860?utm_src=pdf-body-img
https://www.benchchem.com/product/b102860?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

1. 2-(4-Methylphenoxy)acetyl chloride | CO9H9CIO2 | CID 10976181 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.cn [sigmaaldrich.cn]

3. Phenoxyacetyl chloride(701-99-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

4. tcichemicals.com [tcichemicals.com]

5. fishersci.com [fishersci.com]

6. nj.gov [nj.gov]

7. geneseo.edu [geneseo.edu]

8. chemicalbook.com [chemicalbook.com]
9. fishersci.co.uk [fishersci.co.uk]
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/10976181
https://pubchem.ncbi.nlm.nih.gov/compound/10976181
https://www.sigmaaldrich.cn/CN/en/sds/sial/00990
https://m.chemicalbook.com/ProductMSDSDetailCB0227245_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0227245_EN.htm
https://www.tcichemicals.com/BE/en/sds/A0082_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=A27250&productDescription=ACETYL+CHLORIDE+REAGENT+250ML&vendorId=VN00033897&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0013.pdf
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemicalbook.com/msds/acetyl-chloride.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10772954&productDescription%3D2.5LT+Acetyl+chloride%2C+99%2B%25&countryCode=GB&language=en
https://www.benchchem.com/product/b102860#4-methylphenoxy-acetyl-chloride-storage-and-handling-precautions
https://www.benchchem.com/product/b102860#4-methylphenoxy-acetyl-chloride-storage-and-handling-precautions
https://www.benchchem.com/product/b102860#4-methylphenoxy-acetyl-chloride-storage-and-handling-precautions
https://www.benchchem.com/product/b102860#4-methylphenoxy-acetyl-chloride-storage-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102860?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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